Cas no 851804-07-4 (1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one)

• Product name: 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• CAS No: 851804-07-4
• MF: C₁₈H₁₇ClN₂OS
• MW: 344.858381986618
• CID: 5840011
• PubChem ID: 4230966

1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• Ethanone, 1-[2-[[(2-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-phenyl-
• F0630-1082
• 1-(2-{[(2-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• 1-[2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenylethanone
• 851804-07-4
• 1-(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethanone
• AKOS024589063
• 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one

• Inchi： 1S/C18H17ClN2OS/c19-16-9-5-4-8-15(16)13-23-18-20-10-11-21(18)17(22)12-14-6-2-1-3-7-14/h1-9H,10-13H2
• InChI Key： IGDGXXAQLZJGPD-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=CC=C2Cl)=NCC1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 344.0750120g/mol
• Monoisotopic Mass: 344.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 495.9±55.0 °C(Predicted)
• pka: 2.33±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one

1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one (CAS No. 851804-07-4): A Comprehensive Overview

1-(2-{(2-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one (CAS No. 851804-07-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of imidazoles and is characterized by its unique structural features, including a chlorophenyl group and a phenylethyl ketone moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one is highly versatile, making it a valuable candidate for various pharmaceutical studies. The imidazole ring, known for its ability to form hydrogen bonds and interact with biological targets, plays a crucial role in the compound's bioactivity. Additionally, the presence of the chlorophenyl group enhances the lipophilicity of the molecule, potentially improving its cellular uptake and distribution.

Recent research findings have highlighted the potential of this compound in several therapeutic areas. For instance, studies have shown that 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one exhibits potent antimicrobial activity against a range of bacterial and fungal pathogens. This property makes it a promising candidate for the development of new antibiotics and antifungal agents, which are urgently needed due to the increasing prevalence of drug-resistant strains.

In addition to its antimicrobial properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. These findings suggest that it could be developed as a novel anti-inflammatory drug for conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to be considered for clinical development. The compound's high oral bioavailability and long half-life make it suitable for once-daily dosing regimens, enhancing patient compliance.

Furthermore, the toxicological profile of 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential use in human clinical trials.

In conclusion, 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-y l)-2 - phenylethan - 1 - one (CAS No. 851804 - 07 - 4) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and optimize its therapeutic potential.